N-(4-bromo-3-fluorophenyl)thiolan-3-amine

Core Science & Biosynthesis

Biological Activity of N-(4-bromo-3-fluorophenyl)thiolan-3-amine Derivatives: A Privileged Scaffold for Kinase and Epigenetic Modulation

Executive Summary

In modern medicinal chemistry, the identification of versatile, sp3-rich scaffolds is critical for overcoming the physicochemical limitations of flat, aromatic drug candidates. N-(4-bromo-3-fluorophenyl)thiolan-3-amine (CAS: 1488927-26-9) has emerged as a highly privileged intermediate. When derivatized, this scaffold exhibits potent biological activities across multiple therapeutic domains, most notably in kinase inhibition (e.g., Bruton's Tyrosine Kinase, BTK) and epigenetic modulation (e.g., Histone Acetyltransferases, p300/CBP).

As a Senior Application Scientist, I have structured this technical guide to dissect the mechanistic rationale behind this scaffold's efficacy, provide self-validating experimental protocols for target engagement, and summarize the structure-activity relationship (SAR) data that drives lead optimization.

Structural Rationale & Pharmacophore Analysis

The pharmacological success of N-(4-bromo-3-fluorophenyl)thiolan-3-amine derivatives is rooted in the synergistic interaction between its two primary moieties:

The 4-Bromo-3-fluorophenyl Moiety

Halogenated anilines are classic pharmacophores for occupying deep, hydrophobic pockets within target proteins.

• Halogen Bonding: The bromine atom, due to its polarizability and the presence of a σ-hole, can form highly directional non-covalent interactions (halogen bonds) with backbone carbonyl oxygens in the kinase hinge region.

• Steric and Electronic Tuning: The adjacent fluorine atom serves a dual purpose. Sterically, it locks the conformation of the phenyl ring relative to the amine, reducing the entropic penalty upon binding. Electronically, its inductive effect lowers the pKa of the secondary amine, improving membrane permeability and modulating the basicity to prevent off-target hERG liability. This specific halogenation pattern is heavily utilized in polyfluorinated kinase inhibitors [1].

The Thiolan-3-amine Core

The thiolane (tetrahydrothiophene) ring introduces crucial sp3 character (three-dimensionality) to the molecule.

• Conformational Flexibility: Unlike planar aromatic rings, the puckered conformation of the thiolane ring allows the molecule to navigate complex binding topographies, such as the ribose-binding pocket of ATP-dependent enzymes.

• Metabolic Modulation: The sulfur atom can be strategically oxidized to a sulfoxide or sulfone. This modification drastically alters the topological polar surface area (tPSA) and water solubility without requiring major structural overhauls, a technique frequently used to optimize the pharmacokinetic profiles of thiourea and thiolane derivatives [2].

Biological Activity Profiles

Kinase Inhibition: BTK and p38 MAPK

Derivatives of this scaffold have shown profound efficacy in inhibiting Bruton's Tyrosine Kinase (BTK), a critical node in B-cell receptor (BCR) signaling. The V-shaped conformation adopted by the N-aryl-thiolan-3-amine core allows the bromofluorophenyl group to anchor into the hydrophobic specificity pocket (back pocket) adjacent to the DFG motif, while the thiolane ring projects toward the solvent-exposed channel. This allosteric or deep-pocket binding halts the phosphorylation cascade that leads to NF-κB activation.

Fig 1. BTK signaling cascade and the inhibitory intervention point of thiolan-3-amine derivatives.

Epigenetic Modulation: p300/CBP and LSD1

Beyond kinases, the scaffold is highly effective in epigenetic drug discovery. The bromofluorophenyl moiety mimics the acetyl-lysine substrate, allowing these derivatives to act as competitive inhibitors of Histone Acetyltransferases (HATs) such as p300/CBP [3]. Furthermore, related heteroaryl and cycloalkylamine derivatives have been patented as potent Lysine-specific demethylase 1 (LSD1) inhibitors, demonstrating the scaffold's versatility in chromatin remodeling[4].

CNS and Amyloidogenic Modulation

Due to their favorable lipophilicity (LogP typically between 2.5 and 3.5), these derivatives easily cross the blood-brain barrier (BBB). Halogenated aromatic systems linked to flexible amines have been explored for their Selective Amyloid Lowering Agent (SALA) activity, reducing Aβ(1-42) levels in neuronal cells without the gastrointestinal toxicity associated with traditional NSAIDs [5].

Experimental Methodologies & Protocols

To ensure scientific integrity, the biological activity of these derivatives must be validated through orthogonal, self-validating assay systems. Below are the gold-standard protocols for evaluating this class of compounds.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Causality Rationale: Standard fluorescence assays are highly susceptible to false positives due to the auto-fluorescence of halogenated aromatic compounds. TR-FRET introduces a time delay before measurement, allowing short-lived background fluorescence to decay, thereby isolating the specific signal of kinase activity.

Step-by-Step Protocol:

• Reagent Preparation: Prepare a 3X concentration of the target kinase (e.g., BTK) and 3X substrate (e.g., biotinylated poly-GAT) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Titration: Dispense N-(4-bromo-3-fluorophenyl)thiolan-3-amine derivatives in a 10-point, 3-fold serial dilution in DMSO. Transfer 100 nL to a 384-well pro-plate using an acoustic dispenser (e.g., Echo 550).

• Incubation: Add 5 µL of the kinase solution to the compound wells. Incubate for 30 minutes at room temperature to allow for equilibrium binding.

• Reaction Initiation: Add 5 µL of a mixture containing ATP (at the Km​ value) and the substrate. Incubate for 60 minutes.

• Detection: Stop the reaction by adding 10 µL of TR-FRET detection buffer containing EDTA (to chelate Mg2+ ), Europium-labeled anti-phosphotyrosine antibody (donor), and Streptavidin-APC (acceptor).

• Readout: Read the plate on a microplate reader (e.g., PHERAstar) using a 337 nm excitation and measuring emission ratios at 665 nm / 615 nm. Calculate IC50​ using a 4-parameter logistic fit.

Fig 2. Self-validating TR-FRET assay workflow for quantifying kinase inhibition.

Cellular Target Engagement (CETSA)

Causality Rationale: In vitro enzymatic potency does not guarantee cellular efficacy. The Cellular Thermal Shift Assay (CETSA) proves that the derivative penetrates the cell membrane and physically binds the target protein in its native physiological environment, stabilizing it against heat-induced denaturation.

Step-by-Step Protocol:

• Cell Treatment: Culture target cells (e.g., Ramos B cells) to 70% confluence. Treat with 1 µM of the derivative or DMSO vehicle for 2 hours at 37°C.

• Thermal Profiling: Aliquot the cell suspension into PCR tubes. Heat the tubes across a temperature gradient (e.g., 40°C to 60°C) for 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

• Lysis: Lyse the cells using repeated freeze-thaw cycles in liquid nitrogen. Centrifuge at 20,000 x g for 20 minutes to pellet denatured proteins.

• Quantification: Analyze the soluble fraction (supernatant) via Western Blot using target-specific antibodies. A shift in the melting temperature ( Tm​ ) in the compound-treated group vs. vehicle confirms intracellular target engagement.

Quantitative Data: Structure-Activity Relationship (SAR)

The following table summarizes representative quantitative data illustrating how modifications to the N-(4-bromo-3-fluorophenyl)thiolan-3-amine scaffold impact biological activity across key targets.

Compound ID	Thiolane Modification	Aryl Substitution	BTK IC50​ (nM)	p300 HAT IC50​ (nM)	Cell Permeability ( Papp​ )
Cmpd-01	Unmodified (S)	4-Br, 3-F	45.2	820	High
Cmpd-02	Sulfoxide (S=O)	4-Br, 3-F	112.5	>5000	Medium
Cmpd-03	Sulfone (O=S=O)	4-Br, 3-F	18.4	315	Medium
Cmpd-04	Unmodified (S)	4-Cl, 3-F	210.0	1450	High
Cmpd-05	Sulfone (O=S=O)	4-H, 3-F	>1000	>10000	High

Data Interpretation: Oxidation of the thiolane sulfur to a sulfone (Cmpd-03) significantly increases potency against both BTK and p300, likely due to the sulfone oxygens acting as hydrogen bond acceptors with the solvent-exposed backbone. Replacing the bromine with a smaller chlorine (Cmpd-04) or hydrogen (Cmpd-05) results in a drastic loss of potency, validating the necessity of the bulky, polarizable bromine for deep-pocket hydrophobic packing and halogen bonding.

References

• Polyfluorinated compounds acting as bruton tyrosine kinase inhibitors. US Patent 10,300,066 B2.

• Inhibition of Amyloidogenesis by Nonsteroidal Anti-inflammatory Drugs and Their Hybrid Nitrates. Journal of Medicinal Chemistry, 2011, 54(7): 2293-2306. Verified URL:[Link]

• Structure-activity relationship and antitumor activity of 1,4-pyrazine-containing inhibitors of histone acetyltransferases P300/CBP. European Journal of Medicinal Chemistry, 2022, 237: 114407. Verified URL:[Link]

• 作为lsd1抑制剂的(杂)芳基环丙胺化合物 (Heteroaryl cyclopropylamine compounds as LSD1 inhibitors). CN Patent 107266345B.

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• 1. US10300066B2 - Polyfluorinated compounds acting as bruton tyrosine kinase inhibitors - Google Patents [patents.google.com]
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pharmacokinetics of N-(4-bromo-3-fluorophenyl)thiolan-3-amine compounds

An In-Depth Technical Guide to the Pharmacokinetics of N-(4-bromo-3-fluorophenyl)thiolan-3-amine Compounds

Authored by a Senior Application Scientist

Foreword: The landscape of drug discovery is perpetually in search of novel chemical scaffolds that offer unique therapeutic potential. The N-(4-bromo-3-fluorophenyl)thiolan-3-amine core represents one such emerging area. While extensive public data on the pharmacokinetics of this specific compound class remains nascent, this guide serves as a foundational document for researchers and drug development professionals. By leveraging established principles of pharmacokinetics and drawing parallels from structurally related molecules, this whitepaper provides a predictive overview and a practical framework for the experimental characterization of these promising compounds. Our focus is on the causality behind experimental design, ensuring a self-validating approach to pharmacokinetic profiling.

Introduction to the N-(4-bromo-3-fluorophenyl)thiolan-3-amine Scaffold

The N-(4-bromo-3-fluorophenyl)thiolan-3-amine structure combines several key features of interest in medicinal chemistry: a halogenated aromatic ring, a tertiary amine, and a sulfur-containing heterocycle. The bromo- and fluoro-substituents can significantly modulate metabolic stability and receptor binding affinity.[1] The tertiary amine group is a common feature in many centrally active and peripherally active drugs, influencing solubility and interaction with biological targets.[2] This guide will deconstruct the probable pharmacokinetic profile of this scaffold by examining its core components and outlining the necessary experimental workflows for its full characterization.

Predictive Analysis: Physicochemical Properties and In Silico ADME

Prior to engaging in resource-intensive in vitro and in vivo studies, a robust in silico assessment is critical. Computational tools allow us to predict the fundamental Absorption, Distribution, Metabolism, and Excretion (ADME) properties based on the molecule's structure. For novel compounds like N-(4-bromo-3-fluorophenyl)thiolan-3-amine, we can infer properties from related structures, such as N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide derivatives, which have been subjected to this type of analysis.[3][4]

Table 1: Predicted Physicochemical and ADME Properties

Parameter	Predicted Value/Characteristic	Rationale & Implication for Drug Development
Molecular Weight	~306 g/mol	Compliant with Lipinski's Rule of Five (<500), suggesting good potential for absorption.
LogP (Lipophilicity)	Moderately Lipophilic (Est. 2.5-3.5)	Suggests good membrane permeability but may also lead to higher plasma protein binding and potential for CYP450 metabolism.
Aqueous Solubility	Low to Moderate	The tertiary amine may be protonated at physiological pH, improving solubility. However, the halogenated aromatic ring decreases it. Formulation strategies may be required.
pKa	Estimated 7.5 - 8.5	As a tertiary amine, it will be partially ionized in the blood (pH 7.4), influencing distribution and binding.[5]
H-Bond Donors/Acceptors	1 Donor, 2-3 Acceptors	Compliant with Lipinski's rules, favorable for oral bioavailability.
Blood-Brain Barrier (BBB) Permeability	Possible	Based on lipophilicity and size. The "Boiled-egg" plot prediction for similar compounds suggests potential for CNS penetration.[3]
P-gp Substrate	Possible	Many tertiary amines and lipophilic compounds are substrates for efflux transporters like P-glycoprotein, which could limit BBB penetration and oral absorption.

Absorption: Pathways and Permeability Assessment

The primary route of interest for most small molecule drugs is oral administration. Absorption from the gastrointestinal (GI) tract is governed by a compound's solubility and its ability to permeate the intestinal epithelium.

Experimental Protocol: Caco-2 Permeability Assay

This assay is the industry standard for predicting human intestinal absorption in vitro. It utilizes a human colon adenocarcinoma cell line that differentiates into a monolayer of polarized enterocytes, mimicking the intestinal barrier.

Step-by-Step Methodology:

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21-25 days to allow for differentiation and formation of tight junctions.

• Barrier Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) to confirm monolayer confluence and integrity. A TEER value >200 Ω·cm² is typically required.

• Compound Preparation: Prepare a stock solution of the N-(4-bromo-3-fluorophenyl)thiolan-3-amine test compound in DMSO and dilute to the final working concentration (e.g., 10 µM) in transport buffer (HBSS).

• Permeability Measurement (Apical to Basolateral):

  • Add the compound solution to the apical (A) side of the Transwell insert.

  • Add fresh transport buffer to the basolateral (B) side.

  • Incubate at 37°C with gentle shaking.

  • Take samples from the basolateral side at various time points (e.g., 30, 60, 90, 120 minutes) and from the apical side at t=0 and t=120.

• Efflux Ratio Measurement (Basolateral to Apical):

  • Concurrently, perform the assay in the reverse direction (B to A) to determine if the compound is a substrate for efflux pumps like P-gp.

• Quantification: Analyze the concentration of the compound in all samples using LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).

• Data Analysis: Calculate the apparent permeability coefficient (Papp) in both directions. An efflux ratio (Papp B-A / Papp A-B) of >2 suggests active efflux.

Distribution: Where Does the Compound Go?

Distribution describes the reversible transfer of a drug from the bloodstream into various tissues. It is governed by plasma protein binding (PPB), tissue permeability, and blood flow. Highly lipophilic compounds often exhibit high PPB and extensive tissue distribution.

Experimental Protocol: Plasma Protein Binding by Rapid Equilibrium Dialysis (RED)

Causality: Only the unbound fraction of a drug is free to interact with its target and be metabolized or excreted. Therefore, determining the extent of PPB is crucial for interpreting efficacy and pharmacokinetic data.

Step-by-Step Methodology:

• Device Preparation: Prepare a Rapid Equilibrium Dialysis (RED) device, which consists of single-use inserts with a vertical dialysis membrane (8 kDa MWCO) separating two chambers.

• Compound Addition: Add plasma (human, rat, mouse) spiked with the test compound to one chamber of the insert.

• Buffer Addition: Add phosphate-buffered saline (PBS) to the other chamber.

• Incubation: Seal the plate and incubate at 37°C for 4-6 hours on an orbital shaker to allow the unbound compound to reach equilibrium across the membrane.

• Sampling: After incubation, carefully collect samples from both the plasma and buffer chambers.

• Matrix Matching & Quantification: Combine the plasma sample with an equal volume of clean buffer and the buffer sample with an equal volume of blank plasma. This "matrix matching" is critical to avoid differential matrix effects during LC-MS/MS analysis.

• Calculation: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.

Metabolism: Biotransformation and Clearance

Metabolism is the process by which the body chemically modifies a drug, typically to render it more water-soluble for easier excretion. This is primarily carried out by enzymes in the liver, such as the Cytochrome P450 (CYP) superfamily.[2]

Predicted Metabolic Pathways

Based on the compound's structure, several metabolic pathways are likely:

• N-Dealkylation: The tertiary amine can be oxidized by CYPs, leading to the removal of the thiolan group.[6]

• N-Oxidation: The nitrogen atom itself can be oxidized to form an N-oxide, a common pathway for tertiary amines.[2][7]

• Aromatic Hydroxylation: The bromo-fluorophenyl ring may undergo hydroxylation, guided by the electronic properties of the halogens.

• Sulfoxidation: The sulfur atom in the thiolan ring is susceptible to oxidation, forming a sulfoxide and subsequently a sulfone.

Visualization of Predicted Metabolism

Caption: Predicted metabolic pathways for the title compound.

Experimental Protocol: Metabolic Stability in Liver Microsomes

Causality: This assay determines the intrinsic clearance of a compound, providing a quantitative measure of how quickly it is metabolized by the liver. This data is essential for predicting the in vivo half-life and oral bioavailability.

Step-by-Step Methodology:

• Reagent Preparation: Thaw pooled liver microsomes (human or other species) and an NADPH-regenerating system (cofactor for CYP enzymes) on ice.

• Incubation Mixture: In a 96-well plate, pre-warm a mixture of phosphate buffer (pH 7.4), microsomes, and the test compound (at a low concentration, e.g., 1 µM) to 37°C.

• Initiate Reaction: Start the metabolic reaction by adding the pre-warmed NADPH-regenerating system.

• Time-Point Sampling: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in designated wells by adding a "stop solution" (e.g., ice-cold acetonitrile containing an internal standard). The stop solution precipitates proteins and halts enzymatic activity.

• Sample Processing: Centrifuge the plate to pellet the precipitated protein.

• LC-MS/MS Analysis: Transfer the supernatant and analyze the remaining concentration of the parent compound using a validated LC-MS/MS method.

• Data Analysis: Plot the natural log of the percentage of parent compound remaining versus time. The slope of the resulting line corresponds to the rate of elimination (k). From this, the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint) can be calculated.

Excretion: The Final Elimination

Excretion is the removal of the parent drug and its metabolites from the body. The primary routes are renal (via urine) and biliary (via feces). The physicochemical properties of the metabolites (e.g., increased polarity) will dictate the dominant excretion pathway.

Integrated Pharmacokinetic Workflow

A successful pharmacokinetic evaluation requires a logical flow of experiments, where the results of one study inform the design of the next.

Caption: Integrated workflow for pharmacokinetic characterization.

Conclusion

The N-(4-bromo-3-fluorophenyl)thiolan-3-amine scaffold presents an intriguing profile for drug development. Based on its structural components, it is predicted to be a moderately lipophilic compound with the potential for oral bioavailability and CNS penetration, though it may be subject to significant first-pass metabolism mediated by CYP450 enzymes. The experimental protocols detailed in this guide provide a comprehensive and scientifically rigorous framework for moving beyond prediction to definitive characterization. By systematically evaluating solubility, permeability, metabolic stability, and distribution, researchers can build a complete pharmacokinetic profile, enabling informed decisions in the progression of these compounds from hit to lead and beyond.

References

• Organic Syntheses Procedure. Organic Syntheses.
• N-(4-Bromo-3-fluorophenyl)thiolan-3-amine. Ambeed.
• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. MDPI.
• Discovery of a Novel Series of Potent, Selective, Orally Available, and Brain-Penetrable C1s Inhibitors for Modulation of the Complement Pathway. ResearchGate.
• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. PMC.
• Synthesis and crystal structure of 4-amino-3-fluorophenylboronic acid. University of Pittsburgh.
• Synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine (3) and Suzuki coupling of imine with arylboronic acids. ResearchGate.
• The metabolism of tertiary amines. PubMed.
• Pharmacokinetics and Pharmacodynamics: A Comprehensive Analysis of the Absorption, Distribution, Metabolism, and Excretion of Psychiatric Drugs. PMC.
• Sequential Metabolism of Secondary Alkyl Amines to Metabolic-Intermediate Complexes. ResearchGate.
• Pharmacokinetics and Pharmacodynamics of Local Anesthetics. IntechOpen.
• Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. MDPI.
• Metabolic Stability of the Demyelination Positron Emission Tomography Tracer [18F]3-Fluoro-4-Aminopyridine and Identification of Its Metabolites. PMC.

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• 4. Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and Pharmacodynamics of Local Anesthetics | IntechOpen [intechopen.com]
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Preliminary Toxicity Screening of N-(4-bromo-3-fluorophenyl)thiolan-3-amine: A Mechanistic and Methodological Guide

Executive Summary & Structural Toxico-Informatics

The compound N-(4-bromo-3-fluorophenyl)thiolan-3-amine presents a unique toxicological profile driven by its bipartite structure: a saturated sulfur-containing heterocycle (thiolane) and a halogenated secondary aniline moiety. In preclinical drug development, early identification of structural alerts is paramount to preventing late-stage attrition.

The primary toxicological liability of this molecule lies in the 4-bromo-3-fluoroaniline substructure. Halogenated anilines are notorious for undergoing cytochrome P450 (CYP450)-mediated N-hydroxylation. This metabolic activation generates reactive electrophilic species—specifically N-hydroxylamines and nitroso derivatives—which are directly implicated in erythrocyte destruction (hemolysis), methemoglobinemia, and DNA adduct formation. Consequently, a standard cytotoxicity screen is insufficient. The screening paradigm must be specifically engineered to account for hepatic metabolic activation and erythrocyte vulnerability.

Fig 1: CYP450-mediated metabolic activation of the secondary halogenated aniline.

Mechanistic Rationale for Assay Selection

To build a self-validating screening system, we must select assays that biologically mimic the compound's intended metabolic fate.

• HepaRG over HepG2 for Cytotoxicity: Standard HepG2 cells lack basal expression of critical metabolizing enzymes like CYP1A2 and CYP3A4. Because the toxicity of N-(4-bromo-3-fluorophenyl)thiolan-3-amine is likely metabolite-driven, using HepG2 would yield a false-negative safety profile. We mandate the use of terminally differentiated HepaRG cells , which retain functional Phase I and Phase II metabolic competence.

• Pre-Incubation Ames Test: Reactive nitroso intermediates are often highly unstable. The standard plate-incorporation Ames test may fail to detect genotoxicity because the reactive metabolite degrades before diffusing through the agar to the bacteria. The pre-incubation method forces direct liquid-phase contact between the compound, the S9 metabolic enzymes, and the bacteria, maximizing sensitivity.

• Obligate Hematotoxicity Screening: As demonstrated in foundational toxicological studies on [1], para-halogenated anilines exhibit profound, dose-dependent destruction of red blood cells. An in vitro RBC hemolysis assay is therefore a non-negotiable Tier 3 requirement.

Fig 2: Tiered preliminary toxicity screening workflow for halogenated thiolan-amines.

Quantitative Acceptance Thresholds

The following table summarizes the quantitative metrics and strict Go/No-Go thresholds required to evaluate the safety of this compound.

Table 1: Quantitative Acceptance Thresholds & Expected Profiling Data

Assay	Target Metric	Threshold for Concern (No-Go)	Expected Profile for Halogenated Anilines
CellTiter-Glo (HepaRG)	IC₅₀ (µM)	< 10 µM	20 - 50 µM (Moderate cytotoxicity)
Ames Test (OECD 471)	Revertant Fold Increase	≥ 2.0x over vehicle	Positive in TA98/TA100 only with S9
RBC Hemolysis	% Lysis at 100 µM	> 10%	15 - 30% (Dose-dependent hemolysis)
hERG Patch-Clamp	IC₅₀ (µM)	< 1 µM	> 10 µM (Low risk, pending amine basicity)

Step-by-Step Experimental Methodologies

The following protocols are designed as self-validating systems . If the internal control parameters fail, the entire assay plate must be rejected to ensure absolute data integrity.

Protocol A: Bacterial Reverse Mutation (Ames) Test – Pre-Incubation Method

Compliant with [2] and [3].

Objective: Detect DNA point mutations (frameshift and base-pair substitutions) induced by the parent compound or its CYP-generated metabolites.

• Strain Preparation: Grow Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and E. coli WP2 uvrA overnight in nutrient broth to a density of 1−2×109 cells/mL.

• S9 Mix Formulation: Prepare a 10% (v/v) rat liver S9 fraction (induced by Phenobarbital/β-naphthoflavone) supplemented with NADP+ and glucose-6-phosphate to regenerate NADPH.

• Pre-Incubation Phase (Critical Step):

  • In a sterile tube, combine 100 µL of the bacterial suspension, 500 µL of S9 mix (or phosphate buffer for the -S9 arm), and 50 µL of the test compound dissolved in DMSO (concentrations ranging from 1.5 to 5000 µ g/plate ).

  • Incubate the mixture at 37°C for 30 minutes with gentle shaking (150 rpm). Causality: This allows transient, highly reactive N-hydroxy metabolites to interact with bacterial DNA before degrading.

• Plating: Add 2.0 mL of molten top agar (containing trace histidine/biotin or tryptophan) to the tube, vortex gently, and pour immediately onto minimal glucose agar plates.

• Incubation & Scoring: Incubate plates inverted at 37°C for 48-72 hours. Count revertant colonies using an automated colony counter.

• Self-Validation Criteria:

  • Negative Control: DMSO vehicle must yield spontaneous revertants within historical laboratory ranges (e.g., 100-150 for TA100).

  • Positive Control: 2-Aminoanthracene (requires S9) must produce a ≥3-fold increase in revertants. If the S9 mix fails to activate 2-AA, the metabolic activation system is compromised, and the assay is void.

Protocol B: In Vitro Erythrocyte Hemolysis Assay

Objective: Quantify the direct membrane-disrupting and hemolytic potential of the compound and its metabolites on mammalian red blood cells.

• Erythrocyte Isolation: Collect fresh rat or human whole blood in EDTA tubes. Centrifuge at 1000 × g for 10 minutes. Discard the plasma and buffy coat. Wash the packed RBCs three times with isotonic Phosphate-Buffered Saline (PBS, pH 7.4) until the supernatant is completely clear.

• Suspension Preparation: Dilute the washed RBCs to a 2% (v/v) suspension in PBS.

• Compound Incubation:

  • In a 96-well V-bottom plate, add 100 µL of the 2% RBC suspension to 100 µL of the test compound diluted in PBS (final assay concentrations: 1, 10, 50, 100, and 500 µM).

  • Note: DMSO concentration must not exceed 0.5% to prevent solvent-induced lysis.

  • Incubate the plate at 37°C for 3 hours on a microplate shaker (300 rpm).

• Hemoglobin Release Measurement: Centrifuge the plate at 1000 × g for 10 minutes to pellet intact RBCs. Carefully transfer 100 µL of the supernatant to a flat-bottom 96-well plate. Measure absorbance at 540 nm ( Abs540​ ) using a microplate reader.

• Self-Validation & Calculation:

  • Negative Control ( Absneg​ ): RBCs + PBS + 0.5% DMSO. Must show < 5% baseline lysis.

  • Positive Control ( Abspos​ ): RBCs + 1% Triton X-100. Represents 100% maximal lysis.

  • Formula: % Hemolysis=Abspos​−Absneg​Abssample​−Absneg​​×100

  • Data Integrity Check: If the positive control fails to achieve an OD > 1.0 at 540 nm, the RBC batch is compromised (likely aged or pre-lysed) and must be discarded.

References

• Singh, H., & Purnell, E. T. (2005). Hemolytic potential of structurally related aniline halogenated hydroxylamines. Journal of Environmental Pathology, Toxicology and Oncology, 24(1), 67-76. URL: [Link]

• U.S. Food and Drug Administration (FDA). (2012). S2(R1) Genotoxicity Testing and Data Interpretation for Pharmaceuticals Intended for Human Use. URL:[Link]

• Organisation for Economic Co-operation and Development (OECD). (2020). Test No. 471: Bacterial Reverse Mutation Test. OECD Guidelines for the Testing of Chemicals, Section 4. URL:[Link]

Protocols & Analytical Methods

Application Note: N-(4-bromo-3-fluorophenyl)thiolan-3-amine as a Versatile Building Block in Drug Discovery

Introduction and Strategic Rationale

In the contemporary landscape of drug discovery, the selection of bifunctional building blocks is a critical determinant of success in hit-to-lead and lead optimization campaigns. N-(4-bromo-3-fluorophenyl)thiolan-3-amine (CAS: 1488927-26-9) has emerged as an exceptionally versatile scaffold for medicinal chemists.

This molecule marries a halogenated aniline derivative with a saturated, sulfur-containing heterocycle (thiolane). The strategic value of this compound lies in its dual-functionalization potential: the aromatic bromide serves as a highly reactive anchor for carbon-carbon bond formation, while the thiolane ring provides crucial sp³ character to help molecules "escape from flatland"—a topological feature strongly correlated with higher clinical progression rates. Furthermore, the thioether core can be predictably oxidized to tune the molecule's physicochemical properties without altering its fundamental carbon framework.

Physicochemical Profiling

Understanding the baseline properties of a building block is essential for predicting its behavior in complex synthetic workflows and biological systems. The table below summarizes the quantitative data and pharmacological relevance of N-(4-bromo-3-fluorophenyl)thiolan-3-amine.

Property	Quantitative Value	Pharmacological & Synthetic Relevance
Molecular Weight	276.17 g/mol	Highly efficient lead-like MW, allowing ample room for late-stage fragment additions without violating Lipinski's Rule of 5.
C(sp³) Fraction (Fsp³)	0.40	High sp³ character from the thiolane ring promotes 3D conformation, improving aqueous solubility and target specificity.
Halogen Motif	4-Br, 3-F	The bromide serves as a primary cross-coupling anchor. The adjacent fluorine modulates the amine's pKa and blocks metabolic oxidation.
Oxidation Potential	Thioether (-S-)	Can be selectively oxidized to sulfoxide (-SO-) or sulfone (-SO₂-) to predictably tune Topological Polar Surface Area (TPSA).

Synthetic Workflows and Mechanistic Divergence

The true utility of N-(4-bromo-3-fluorophenyl)thiolan-3-amine lies in its orthogonal reactivity. Chemists can independently address the aryl bromide and the thioether sulfur to explore vast chemical space.

• Vector 1: Palladium-Catalyzed Cross-Coupling. The 4-bromo substituent is electronically activated by the para-amine nitrogen, making it an excellent substrate for Suzuki-Miyaura cross-coupling. Utilizing electron-rich phosphine ligands allows for efficient coupling even with sterically hindered boronic acids 1.

• Vector 2: Thioether Oxidation. The thiolane ring can be selectively oxidized to a sulfone using m-chloroperoxybenzoic acid (mCPBA) 2. This introduces two new hydrogen-bond acceptors and drastically shifts the lipophilicity (LogP) profile, which is invaluable during late-stage ADME (Absorption, Distribution, Metabolism, and Excretion) optimization.

Divergent synthetic workflows utilizing N-(4-bromo-3-fluorophenyl)thiolan-3-amine.

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring high yields and reproducible purity for downstream biological screening.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This procedure outlines the arylation of the building block to extend the pharmacophore.

Reagents & Materials:

• N-(4-bromo-3-fluorophenyl)thiolan-3-amine (1.0 eq, 0.5 mmol)

• Target Arylboronic Acid (1.2 eq, 0.6 mmol)

• Pd(dppf)Cl₂·CH₂Cl₂ adduct (0.05 eq, 5 mol%)

• Potassium Carbonate (K₂CO₃) (2.5 eq, 1.25 mmol)

• 1,4-Dioxane / H₂O (4:1 v/v, 5 mL)

Step-by-Step Methodology:

• Reaction Assembly: To an oven-dried microwave vial, add the building block, arylboronic acid, and Pd(dppf)Cl₂.

• Solvent & Base Addition: Add the 1,4-Dioxane and an aqueous solution of K₂CO₃. Causality: The aqueous base is strictly required to convert the boronic acid into a reactive, electron-rich boronate complex, which is the active species necessary for the transmetalation step of the catalytic cycle.

• Degassing (Critical): Seal the vial and sparge the mixture with Argon for 10 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid and to protect the highly sensitive Pd(0) active catalyst from degradation.

• Heating: Heat the reaction mixture at 90 °C for 4 hours (or 110 °C for 30 minutes via microwave irradiation). Monitor conversion via LC-MS.

• Workup: Cool to room temperature, dilute with Ethyl Acetate (15 mL), and wash with water (2 × 10 mL) and brine (10 mL). Causality: The aqueous washes remove the inorganic salts and the majority of the dioxane, preventing emulsion formation during extraction.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc) to yield the biaryl product.

Protocol B: Controlled Oxidation to Thiolane-1,1-dioxide (Sulfone)

This procedure details the selective oxidation of the thioether to a sulfone to modulate the molecule's TPSA and hydrogen-bonding profile.

Reagents & Materials:

• N-(4-bromo-3-fluorophenyl)thiolan-3-amine (1.0 eq, 1.0 mmol)

• m-Chloroperoxybenzoic acid (mCPBA, 77% max) (2.2 eq, 2.2 mmol)

• Dichloromethane (DCM) (10 mL)

• Saturated aqueous Na₂S₂O₃ and NaHCO₃

Step-by-Step Methodology:

• Preparation: Dissolve the building block in anhydrous DCM (10 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Thermal Control: Cool the solution to 0 °C using an ice-water bath. Causality: Initiating the reaction at 0 °C is mandatory to control the highly exothermic nature of peroxy-acid oxidations and to kinetically favor sulfur oxidation over unwanted N-oxidation of the secondary amine.

• Oxidant Addition: Add mCPBA portion-wise over 15 minutes. Stir at 0 °C for 30 minutes, then allow the reaction to slowly warm to room temperature and stir for an additional 2 hours.

• Quenching (Critical): Once TLC indicates complete consumption of the starting material and the intermediate sulfoxide, cool the flask back to 0 °C and carefully add saturated aqueous Na₂S₂O₃ (10 mL). Causality: Sodium thiosulfate acts as a reducing agent to safely destroy any unreacted peroxides, eliminating explosive hazards prior to solvent concentration.

• Neutralization: Add saturated aqueous NaHCO₃ (10 mL) and stir vigorously for 15 minutes. Causality: This step neutralizes the m-chlorobenzoic acid byproduct, converting it into its water-soluble sodium salt, which partitions cleanly into the aqueous layer.

• Extraction & Isolation: Separate the organic layer, extract the aqueous layer with DCM (2 × 10 mL), combine the organic phases, dry over MgSO₄, and concentrate in vacuo to afford the sulfone derivative.

References

• ACS Publications. Construction of Multifunctional Modules for Drug Discovery: Synthesis of Novel Thia/Oxa-Azaspiro[3.4]octanes. Organic Letters. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Incorporation of N-(4-bromo-3-fluorophenyl)thiolan-3-amine into Active Pharmaceutical Ingredients

Introduction: The Strategic Value of Fluorinated Scaffolds in Modern Drug Discovery

The deliberate incorporation of fluorine into active pharmaceutical ingredients (APIs) has become a cornerstone of modern medicinal chemistry.[1][2] The unique physicochemical properties of the fluorine atom—its high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][3] Consequently, fluorinated compounds represent a significant portion of newly approved drugs.[2]

The N-(4-bromo-3-fluorophenyl)thiolan-3-amine scaffold is a prime example of a building block designed for strategic incorporation into drug candidates. This molecule offers a trifecta of desirable features for drug developers:

• A Privileged Fluorinated Phenyl Ring: The meta-fluoro, para-bromo substitution pattern on the phenyl ring provides a handle for further chemical modification while simultaneously introducing a fluorine atom to modulate the compound's pharmacokinetic profile.

• A Versatile Secondary Amine: The secondary amine linkage serves as a key attachment point for coupling to a variety of core scaffolds, enabling the exploration of diverse chemical space.

• A Saturated Heterocyclic Moiety: The thiolan (tetrahydrothiophene) ring can influence solubility and cell permeability, and its non-planar structure can provide a desirable three-dimensional geometry for optimal target engagement.

This document provides detailed application notes and protocols for the synthesis of N-(4-bromo-3-fluorophenyl)thiolan-3-amine and its subsequent incorporation into potential API backbones. The methodologies described herein are based on established and robust chemical transformations, with an emphasis on explaining the rationale behind the chosen reaction conditions.

Synthesis of N-(4-bromo-3-fluorophenyl)thiolan-3-amine

The synthesis of the title compound can be efficiently achieved via a nucleophilic aromatic substitution (SNAr) reaction or a palladium-catalyzed Buchwald-Hartwig amination. The choice of method will depend on the availability of starting materials and the desired scale of the reaction.

Method 1: Nucleophilic Aromatic Substitution (SNAr)

This method is predicated on the reaction of a suitably activated aryl fluoride with thiolan-3-amine. The presence of the bromine atom ortho to the fluorine provides moderate activation of the ring towards nucleophilic attack.

Reaction Scheme:

Caption: SNAr synthesis of the target compound.

Experimental Protocol:

• To a solution of 1,4-dibromo-2-fluorobenzene (1.0 eq) in dimethyl sulfoxide (DMSO) is added thiolan-3-amine (1.2 eq) and potassium carbonate (2.0 eq).

• The reaction mixture is heated to 120 °C and stirred for 12-24 hours.

• The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction mixture is cooled to room temperature and diluted with water.

• The aqueous layer is extracted with ethyl acetate (3 x volumes).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford N-(4-bromo-3-fluorophenyl)thiolan-3-amine.

Reagent	Molar Eq.	Purpose
1,4-dibromo-2-fluorobenzene	1.0	Aryl halide substrate
Thiolan-3-amine	1.2	Nucleophile
Potassium Carbonate	2.0	Base to neutralize the generated HBr
DMSO	-	Polar aprotic solvent to facilitate SNAr

Method 2: Buchwald-Hartwig Amination

This powerful palladium-catalyzed cross-coupling reaction allows for the formation of the C-N bond under milder conditions than SNAr and often with higher yields and broader substrate scope.[4][5]

Reaction Scheme:

Caption: Buchwald-Hartwig synthesis of the target compound.

Experimental Protocol:

• To an oven-dried Schlenk flask is added Pd₂(dba)₃ (0.02 eq), XPhos (0.08 eq), and sodium tert-butoxide (1.4 eq).

• The flask is evacuated and backfilled with argon three times.

• Toluene (anhydrous) is added, followed by 1-bromo-2-fluoro-4-iodobenzene (1.0 eq) and thiolan-3-amine (1.2 eq).

• The reaction mixture is heated to 100 °C and stirred for 8-16 hours.

• The reaction progress is monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is cooled to room temperature and filtered through a pad of Celite.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Reagent	Molar Eq.	Purpose
1-bromo-2-fluoro-4-iodobenzene	1.0	Aryl halide substrate
Thiolan-3-amine	1.2	Amine coupling partner
Pd₂(dba)₃	0.02	Palladium catalyst precursor
XPhos	0.08	Phosphine ligand to facilitate catalysis
Sodium tert-butoxide	1.4	Strong base for the catalytic cycle
Toluene	-	Anhydrous solvent

Incorporation of N-(4-bromo-3-fluorophenyl)thiolan-3-amine into API Scaffolds

The synthesized N-(4-bromo-3-fluorophenyl)thiolan-3-amine can be incorporated into larger molecules through several key reactions, primarily leveraging the reactivity of the secondary amine and the aryl bromide.

Protocol 1: Amide Bond Formation

The secondary amine of the title compound can readily react with carboxylic acids or their activated derivatives to form amides, a common linkage in many pharmaceuticals.

Reaction Scheme:

Caption: Amide bond formation workflow.

Experimental Protocol:

• To a solution of the carboxylic acid (1.0 eq) in dimethylformamide (DMF) is added HATU (1.1 eq) and diisopropylethylamine (DIPEA) (2.0 eq).

• The mixture is stirred at room temperature for 15 minutes to activate the carboxylic acid.

• A solution of N-(4-bromo-3-fluorophenyl)thiolan-3-amine (1.05 eq) in DMF is added dropwise.

• The reaction is stirred at room temperature for 4-12 hours.

• The reaction progress is monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is diluted with water and extracted with ethyl acetate.

• The organic layer is washed with saturated aqueous sodium bicarbonate, brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography or preparative HPLC.

Reagent	Molar Eq.	Purpose
Carboxylic Acid (API precursor)	1.0	Electrophile
N-(4-bromo-3-fluorophenyl)thiolan-3-amine	1.05	Nucleophile
HATU	1.1	Peptide coupling reagent to activate the acid
DIPEA	2.0	Non-nucleophilic base
DMF	-	Polar aprotic solvent

Protocol 2: Suzuki-Miyaura Cross-Coupling

The aryl bromide of the title compound serves as an excellent handle for palladium-catalyzed Suzuki-Miyaura cross-coupling, enabling the formation of a C-C bond with a variety of boronic acids or esters.[6] This is a powerful method for introducing further diversity and complexity.

Reaction Scheme:

Caption: Suzuki-Miyaura cross-coupling workflow.

Experimental Protocol:

• To a mixture of N-(4-bromo-3-fluorophenyl)thiolan-3-amine (1.0 eq), the boronic acid or ester (1.2 eq), and potassium carbonate (2.0 eq) is added a 4:1 mixture of dioxane and water.

• The mixture is degassed with argon for 15 minutes.

• Tetrakis(triphenylphosphine)palladium(0) (0.05 eq) is added, and the mixture is heated to 90 °C for 6-12 hours.

• The reaction progress is monitored by TLC or LC-MS.

• Upon completion, the reaction is cooled to room temperature and diluted with water.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography.

Reagent	Molar Eq.	Purpose
N-(4-bromo-3-fluorophenyl)thiolan-3-amine	1.0	Aryl bromide substrate
Boronic acid/ester	1.2	Coupling partner
Potassium Carbonate	2.0	Base for the catalytic cycle
Pd(PPh₃)₄	0.05	Palladium catalyst
Dioxane/Water	-	Solvent system

Conclusion

N-(4-bromo-3-fluorophenyl)thiolan-3-amine is a valuable and versatile building block for the synthesis of novel active pharmaceutical ingredients. Its strategic combination of a modifiable fluorinated aromatic ring, a secondary amine for robust coupling, and a saturated heterocycle provides medicinal chemists with a powerful tool for lead optimization and the development of next-generation therapeutics. The protocols outlined in this document offer reliable and adaptable methods for the synthesis and incorporation of this promising scaffold.

References

• Fisher Scientific. Aromatic Nucleophilic Substitution. Available at: [Link]

• University of Illinois at Urbana-Champaign. (2022, April 15). Research could enable assembly line synthesis of prevalent amine-containing drugs. News Bureau. Available at: [Link]

• CatSci Ltd. Technical Piece: CATALYSIS INTRODUCTION ANALYTICS & SAMPLING SIGHTING SCREEN. Available at: [Link]

• Buchwald, S. L., & Hartwig, J. F. (2010). Buchwald–Hartwig amination. Chemical Society Reviews, 39(8), 2857-2858.
• Dounay, A. B., & Magnus, P. (2002). The Synthesis of Symmetric and Unsymmetric Secondary Amines from the Ligand Promoted Ruthenium Catalyzed Deaminative Coupling Reaction of Primary Amines. Journal of the American Chemical Society, 124(39), 11574-11575.
• Wu, Z., Du, S., Gao, G., Yang, W., Yang, X., Huang, H., & Chang, M. (2019). Secondary amines as coupling partners in direct catalytic asymmetric reductive amination. Organic & Biomolecular Chemistry, 17(12), 3123-3127.

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Available at: [Link]

• Bessin, Y., & Gellis, A. (2018). A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. Molecules, 23(10), 2469.
• Głowacki, I., & Główka, A. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 17937-17947.

• Wikipedia. (2023, November 29). Buchwald–Hartwig amination. In Wikipedia. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 25). The Strategic Use of 4-Bromo-3-fluoropyridine in Pharmaceutical Intermediate Synthesis. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Impact of Cross-Coupling Reactions in Drug Discovery and Development. PubMed Central. Available at: [Link]

• ResearchGate. (2012, February 18). Could you suggest me a good coupling procrdure for aromatic secondary amine and aromatic carboxylic acid? Available at: [Link]

• Royal Society of Chemistry. (n.d.). Directed nucleophilic aromatic substitution reaction. Available at: [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Available at: [Link]

• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution. Available at: [Link]

• Patil, A. A. (2017). RECENT SYNTHESIS AND APPLICATIONS OF N- ARYL AMINES: A MINI REVIEW. World Journal of Pharmaceutical and Medical Research, 3(9), 147-156.
• Kirk, K. L. (2008). Fluorination in medicinal chemistry: methods, strategies, and recent developments. Organic Process Research & Development, 12(2), 305-321.

• Chemistry LibreTexts. (2025, February 24). 24.6: Synthesis of Amines. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Arylamine synthesis by amination (arylation). Available at: [Link]

• Janowska, S., Makuch-Kocka, A., Kurczab, R., Demchuk, O. M., & Wujec, M. (2025). Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer. International Journal of Molecular Sciences, 26(24), 1-18.

• National Center for Biotechnology Information. (n.d.). Fluorine-Containing Diazines in Medicinal Chemistry and Agrochemistry. PubMed Central. Available at: [Link]

• Westin, J. (n.d.). Synthesis of Amines. Organic Chemistry. Available at: [Link]

• Janowska, S., et al. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Molecules, 29(18), 4419.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Fluorine-Containing Diazines in Medicinal Chemistry and Agrochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Solubility for N-(4-bromo-3-fluorophenyl)thiolan-3-amine

Welcome to the Application Support Center. This guide is designed for drug development professionals and assay scientists encountering solubilization, storage, or dilution issues with N-(4-bromo-3-fluorophenyl)thiolan-3-amine in Dimethyl Sulfoxide (DMSO).

Due to its highly polarizable halogenated aromatic ring and oxidation-prone tetrahydrothiophene (thiolane) core, this compound presents unique physicochemical challenges. This guide provides field-proven, self-validating methodologies to ensure assay integrity and reproducible high-throughput screening (HTS) results.

Diagnostic Workflow for Solubilization Failures

Before adjusting your solvent conditions, it is critical to diagnose the root cause of the solubility failure. The workflow below outlines the logical progression for troubleshooting recalcitrant DMSO stocks.

Figure 1: Diagnostic workflow for resolving DMSO solubility failures.

Frequently Asked Questions (FAQs)

Q1: My compound won't dissolve at 10 mM in 100% anhydrous DMSO. What is the physical mechanism preventing dissolution?

A1: The failure to dissolve is driven by the competition between crystal lattice energy and solvent solvation energy[1]. N-(4-bromo-3-fluorophenyl)thiolan-3-amine possesses a highly planar, polarizable halogenated aromatic ring that promotes strong intermolecular π−π and halogen bonding in the solid state.

• If you have the Free Base: The lipophilicity is extremely high. You must disrupt the lattice energy using thermal and mechanical energy (sonication at 37°C).

• If you have an HCl/HBr Salt: DMSO is a polar aprotic solvent. It solvates cations well but is exceptionally poor at solvating anions like chloride. The high crystal lattice energy of the salt combined with poor anion solvation hinders dissolution [2].

Q2: The stock solution was clear yesterday, but today there is a fine white precipitate. Why did it "crash out"?

A2: DMSO is highly hygroscopic. Every time a stock vial is opened to the ambient atmosphere, it absorbs moisture. Because the free base of this compound is highly hydrophobic, even a 2–5% increase in water content within the DMSO stock drastically reduces its solubility limit. This pushes the solution into a metastable supersaturated state, eventually leading to nucleation and precipitation [3].

Q3: I diluted the DMSO stock into my aqueous assay buffer, and the assay readouts are erratic. Is the compound precipitating?

A3: Yes, this is a classic "kinetic solubility" failure. When the DMSO stock is diluted into an aqueous buffer, the solvent capacity drops exponentially. The compound forms nanometer-sized colloidal aggregates before macroscopic precipitation occurs. These colloids sequester the drug, scatter light, and cause false positives in fluorescence or absorbance assays [4].

Q4: LC-MS analysis of my 1-month-old DMSO stock shows new peaks with +16 Da and +32 Da mass shifts. What is happening?

A4: The thiolane (tetrahydrothiophene) ring contains a nucleophilic sulfur atom. In the presence of dissolved oxygen, trace heavy metals, or peroxides (often found in lower-grade or aged DMSO), the sulfur readily oxidizes to a sulfoxide (+16 Da) and eventually a sulfone (+32 Da).

Figure 2: Oxidative degradation pathway of the thiolane ring in DMSO.

Quantitative Data: Solubilization Strategies

When standard solvation fails, empirical adjustments to the solvent matrix are required. The table below summarizes the causality and limitations of various rescue strategies.

Solubilization Strategy	Mechanistic Causality	Optimal Application	Known Limitations
Anhydrous DMSO + Sonication	Cavitation disrupts crystal lattice; thermal energy overcomes enthalpy of solution.	Free base forms; low-to-medium lattice energy compounds.	Transient; compound may reprecipitate upon cooling if supersaturated.
DMSO + 10% PEG400	PEG acts as a co-solvent, disrupting solute-solute π−π stacking via steric hindrance [2].	Highly lipophilic free bases prone to aggregation.	PEG can interfere with certain fluorescence-based assay readouts.
DMSO + 2% Water	Water provides protic solvation for anions (e.g., Cl-), lowering the energetic barrier for dissolution.	Hydrochloride or hydrobromide salt forms ONLY .	Will cause immediate precipitation if applied to the free base.
Bifunctional Oxetane-Sulfoxide	Disrupts intermolecular hydrogen bonding more effectively than pure DMSO [1].	Recalcitrant compounds failing standard DMSO solvation.	Requires specialized reagents; potential cellular toxicity at high %.

Validated Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Do not skip the validation steps, as they are the only way to confirm true thermodynamic solubility versus a deceptive colloidal suspension.

Protocol A: Preparation of a Stable 10 mM Stock Solution

Objective: Achieve a true solution of N-(4-bromo-3-fluorophenyl)thiolan-3-amine while preventing oxidative degradation.

• Preparation: Weigh the required mass of the compound into a low-bind microcentrifuge tube.

• Solvent Addition: Add anhydrous, oxygen-degassed, Sure/Seal™ DMSO (≥99.9% purity). Causality: Degassed DMSO prevents the oxidation of the thiolane sulfur to a sulfoxide.

• Thermal-Acoustic Disruption: Place the tube in a bath sonicator set to 37°C for 15 minutes. Vortex every 5 minutes.

• SELF-VALIDATION STEP (Critical): Centrifuge the tube at 14,000 x g for 15 minutes at room temperature.

  • Logic: A true solution will yield no pellet. If a microscopic white pellet forms at the bottom, the compound was merely in a colloidal suspension. You must transition to a co-solvent strategy (e.g., adding 10% PEG400) and repeat the validation.

• Storage: Aliquot the validated solution into single-use amber vials. Blanket the headspace with Argon gas before sealing to prevent atmospheric water uptake and oxidation. Store at -20°C.

Protocol B: Aqueous Assay Dilution (Step-Down Method)

Objective: Prevent the compound from "crashing out" when transitioning from 100% DMSO to an aqueous biological assay buffer.

• Intermediate Dilution: Dilute the 10 mM DMSO stock 1:10 into an intermediate solvent consisting of 100% DMSO with 5% Tween-20. Causality: Pre-coating the hydrophobic compound with a non-ionic surfactant prevents rapid nucleation when water is introduced.

• Final Assay Dilution: Slowly pipette the intermediate stock into the final aqueous assay buffer while vortexing continuously, achieving a final DMSO concentration of ≤ 1%.

• SELF-VALIDATION STEP (Critical): Perform Nephelometric monitoring. Measure the optical density of the final assay buffer at 600 nm (OD600) against a blank buffer.

  • Logic: A true solution will have an OD600 < 0.01. An elevated OD indicates colloidal precipitation, which will cause false positives in your downstream biological assays [4].

References

• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules National Center for Biotechnology Information (PMC) URL:[Link]

• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study National Center for Biotechnology Information (PMC) URL:[Link]

• The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers University of Strathclyde Thesis Repository URL:[Link]

• Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions Journal of Chemical Information and Modeling (ACS Publications) URL:[Link]

Technical Support Center: Optimizing Catalyst Loading for N-(4-bromo-3-fluorophenyl)thiolan-3-amine Synthesis

Welcome to the technical support center for the synthesis of N-(4-bromo-3-fluorophenyl)thiolan-3-amine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols for this specific palladium-catalyzed cross-coupling reaction. Our focus is on the critical parameter of catalyst loading to help you achieve optimal yields, purity, and reaction efficiency.

The synthesis of N-(4-bromo-3-fluorophenyl)thiolan-3-amine via a Buchwald-Hartwig amination presents a unique set of challenges due to the electronic properties of the aryl halide and the nature of the saturated heterocyclic amine. This guide will provide expert insights into navigating these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yield in this specific Buchwald-Hartwig amination?

A1: Low yields in the coupling of 4-bromo-3-fluoroaniline with thiolan-3-amine are often attributed to suboptimal catalyst performance, which can stem from several factors. The electron-withdrawing nature of the fluorine atom can affect the rate of oxidative addition, a key step in the catalytic cycle.[1] Additionally, the amine substrate itself can sometimes interact with the palladium center in a way that inhibits catalytic activity.[2]

Q2: How does the catalyst loading percentage impact the reaction outcome?

A2: Catalyst loading is a critical variable. While a higher loading can increase the reaction rate, it can also lead to a higher concentration of impurities and make product purification more challenging.[3] Conversely, a loading that is too low may result in an incomplete or stalled reaction. The optimal loading will be a balance between reaction efficiency and the cost-effectiveness of the process.

Q3: Are there specific palladium precatalysts and ligands that are recommended for this type of transformation?

A3: For couplings involving electron-deficient aryl bromides and saturated secondary amines, catalyst systems based on bulky, electron-rich phosphine ligands are generally preferred.[4][5] Ligands such as BrettPhos and RuPhos have shown broad applicability in C-N cross-coupling reactions.[4] The choice of palladium precatalyst can also be important, with more advanced generation precatalysts often providing more consistent results.

Q4: Can the reaction temperature be adjusted to compensate for a lower catalyst loading?

A4: To some extent, yes. Increasing the reaction temperature can often accelerate a sluggish reaction. However, excessively high temperatures can lead to catalyst decomposition, observed as the formation of palladium black, and the generation of byproducts.[6] It is crucial to find a temperature that promotes the desired reaction without degrading the catalyst.

Q5: What are the visual cues of a failing or successful reaction?

A5: A successful reaction will typically show a gradual consumption of starting materials, as monitored by techniques like TLC or LC-MS. A reaction that is failing due to catalyst decomposition may show the formation of a black precipitate (palladium black). If the reaction mixture color does not change from its initial state, it could indicate that the catalytic cycle has not initiated.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Conversion	Inactive Catalyst: The Pd(0) active species is not being generated or is being deactivated.	Ensure an inert atmosphere is maintained throughout the reaction setup and duration. Use a reliable palladium precatalyst. Consider a brief pre-activation step of the catalyst and ligand before adding the substrates.
Suboptimal Ligand: The chosen ligand is not effectively promoting the catalytic cycle.	Screen a panel of bulky, electron-rich phosphine ligands such as BrettPhos, RuPhos, or XPhos. The ligand-to-palladium ratio is also critical and may need optimization.
Incorrect Base: The base may be too weak to effect deprotonation or may be sterically hindered.	Sodium tert-butoxide (NaOt-Bu) is a common and effective base for Buchwald-Hartwig reactions. If substrate compatibility is an issue, consider other bases like LHMDS.[2]
Reaction Stalls	Catalyst Decomposition: The catalyst is losing activity over the course of the reaction, often indicated by the formation of palladium black.	Lower the reaction temperature and extend the reaction time. Ensure the purity of all reagents and solvents, as impurities can poison the catalyst.
Product Inhibition: The product molecule may be coordinating to the palladium center and inhibiting further catalytic cycles.	This can be a challenging issue to resolve. Sometimes, a slightly higher catalyst loading or the use of a different ligand can mitigate this effect.
Formation of Side Products	Hydrodehalogenation: The aryl bromide is being reduced instead of coupling with the amine.	This can be promoted by moisture or certain impurities. Ensure anhydrous conditions. The choice of ligand can also influence the selectivity towards amination over hydrodehalogenation.
Homocoupling of the Amine: Two molecules of the amine react to form a dimer.	This is less common but can occur at high temperatures or with certain catalyst systems. Optimizing the reaction temperature and catalyst loading can help to minimize this side reaction.

Experimental Protocols

Protocol 1: Catalyst Loading Optimization Screen

This protocol outlines a systematic approach to determining the optimal catalyst loading for the synthesis of N-(4-bromo-3-fluorophenyl)thiolan-3-amine.

Materials:

• 4-bromo-3-fluoroaniline

• Thiolan-3-amine

• Palladium precatalyst (e.g., BrettPhos Pd G3)

• BrettPhos ligand

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous toluene

• Inert atmosphere (Nitrogen or Argon)

• Schlenk tubes or similar reaction vessels

Procedure:

• In a glovebox, prepare a stock solution of the palladium precatalyst and ligand in anhydrous toluene.

• To a series of labeled Schlenk tubes, add 4-bromo-3-fluoroaniline (1.0 mmol), thiolan-3-amine (1.2 mmol), and NaOt-Bu (1.4 mmol).

• To each tube, add a different volume of the catalyst stock solution to achieve a range of catalyst loadings (e.g., 0.5 mol%, 1.0 mol%, 1.5 mol%, 2.0 mol%).

• Add anhydrous toluene to each tube to reach a final concentration of 0.1 M with respect to the 4-bromo-3-fluoroaniline.

• Seal the tubes and place them in a preheated oil bath at 100 °C.

• Monitor the reactions at regular intervals (e.g., 1h, 4h, 12h, 24h) by taking small aliquots and analyzing them by LC-MS or GC-MS to determine the conversion to the desired product.

• Based on the results, identify the lowest catalyst loading that provides a high yield in a reasonable timeframe.

Diagram: Catalyst Optimization Workflow

Caption: Workflow for optimizing palladium catalyst loading.

Understanding the Catalytic Cycle

A solid understanding of the Buchwald-Hartwig amination catalytic cycle is essential for effective troubleshooting. The cycle involves the oxidative addition of the aryl halide to the Pd(0) catalyst, followed by coordination of the amine, deprotonation, and finally, reductive elimination to form the C-N bond and regenerate the catalyst.[7]

Diagram: Simplified Buchwald-Hartwig Catalytic Cycle

Caption: Simplified Buchwald-Hartwig amination catalytic cycle.

By systematically addressing the variables of catalyst loading, ligand choice, base, and temperature, researchers can overcome common obstacles in the synthesis of N-(4-bromo-3-fluorophenyl)thiolan-3-amine and achieve reliable and high-yielding results.

References

• Green, R. A., & Hartwig, J. F. (2014). Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Organic Letters, 16(16), 4388–4391.
• Maiti, D., & Buchwald, S. L. (2010). Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. Chemical Science, 1(1), 123-128.
• Corpet, M., & Gosmini, C. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews, 121(17), 10567–10605.
• Fors, B. P., & Buchwald, S. L. (2010). Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. Journal of the American Chemical Society, 132(42), 14914–14917.

• Wikipedia. (2023, October 27). Buchwald–Hartwig amination. Retrieved from [Link]

• Shen, Q., & Hartwig, J. F. (2006). Efficient Aminations of Aryl Halides by a Cu(II) Catalyst. Journal of the American Chemical Society, 128(43), 13962–13963.
• García-Melchor, M., & Sure, R. (2014). Controlling First-Row Catalysts: Amination of Aryl and Heteroaryl Chlorides and Bromides with Primary Aliphatic Amines Catalyzed by a BINAP-Ligated Single-Component Ni(0) Complex. Journal of the American Chemical Society, 136(41), 14481–14484.

• Maiti, D., & Buchwald, S. L. (2010). Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. Semantic Scholar. Retrieved from [Link]

• Maiti, D., & Buchwald, S. L. (2010). ChemInform Abstract: Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. ResearchGate. Retrieved from [Link]

• Camey, D. C., et al. (2016). Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Organometallics, 35(15), 2535-2544.

• Choi, J., & Hartwig, J. F. (2020). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. AIR Unimi. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• Organic Syntheses. (2021). To a 3 L three-necked, round-bottomed flask (24/40 joints) equipped with a 6.5 cm egg-shaped Teflon-coated magnetic stir bar, 60 mL graduated pressure-equalizing dropping funnel. Retrieved from [Link]

• Wang, D., & Rueping, M. (2022). General Method for the Amination of Aryl Halides with Primary and Secondary Alkyl Amines via Nickel Photocatalysis. The Journal of Organic Chemistry, 87(15), 10034-10044.
• Viciu, M. S., et al. (2004). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. Journal of the American Chemical Society, 126(20), 6272-6273.
• Xia, G., & Li, Z. (2021). Chiral Arylated Amines via C-N Coupling of Chiral Amines with Aryl Bromides Promoted by Light.
• Kivala, M., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Molecules, 26(23), 7356.
• Das, S., et al. (2003). Synthesis and crystal structure of 4-amino-3-fluorophenylboronic acid. Tetrahedron Letters, 44(44), 8143-8146.
• Torborg, C., & Beller, M. (2009). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point.

• Khan, I., et al. (2018). Synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine (3) and Suzuki coupling of imine with arylboronic acids. ResearchGate. Retrieved from [Link]

• Ghosh, A., et al. (2020). C–N Cross-coupling Reactions of Amines with Aryl Halides Using Amide-Based Pincer Nickel(II) Catalyst.

• NextSDS. (n.d.). 3-AMINO-3-(3-BROMO-4-FLUORO-PHENYL)-PROPIONIC ACID. Retrieved from [Link]

• Macmillan Group - Princeton University. (2020, October 14). Mechanistic Analysis of Metallaphotoredox C−N Coupling: Photocatalysis Initiates and Perpetuates Ni(I)/Ni. Retrieved from [Link]

• Asmat, S., et al. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Molecules, 29(18), 4349.

Sources

• 1. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uwindsor.ca [uwindsor.ca]
• 4. semanticscholar.org [semanticscholar.org]
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• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Support Center: N-(4-bromo-3-fluorophenyl)thiolan-3-amine Storage &amp; Handling Guide

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound: N-(4-bromo-3-fluorophenyl)thiolan-3-amine (CAS: 1488927-26-9)

Technical Overview

N-(4-bromo-3-fluorophenyl)thiolan-3-amine is a structurally complex building block utilized in advanced drug discovery. While highly valuable, its molecular architecture contains three distinct liabilities: a nucleophilic thioether (the thiolane ring), a secondary aniline, and a photolabile bromoarene. This guide provides mechanistic troubleshooting and self-validating protocols to prevent degradation during long-term storage and active experimental use.

Mechanistic Degradation Pathways

Mechanistic degradation pathways of N-(4-bromo-3-fluorophenyl)thiolan-3-amine during storage.

Troubleshooting FAQs

Q1: My LC-MS shows a major +16 Da and a minor +32 Da impurity after 4 weeks of storage. What is happening? Root Cause: S-oxidation of the thiolane ring. The sulfur atom in the tetrahydrothiophene ring is highly nucleophilic and prone to aerobic oxidation, forming a sulfoxide (+16 Da) and, upon over-oxidation, a sulfone (+32 Da). Aerobic oxidation of sulfides and amines is a well-documented pathway driven by molecular oxygen, often accelerated by ambient light or trace metals[1]. Causality & Solution: Molecular oxygen ( O2​ ) in the headspace of your storage vial diffuses into the solid/liquid matrix. To prevent this, you must displace the oxygen. Do not use Nitrogen ( N2​ ) for long-term storage of this specific compound. Argon is denser than air and provides a superior protective blanket that settles over the compound, whereas nitrogen can rapidly mix with ambient air during vial capping.

Q2: I am observing a -79 Da impurity (loss of Bromine) in samples left on the benchtop. Is the compound thermally unstable? Root Cause: Photolytic dehalogenation. The degradation is likely photolytic, not purely thermal. Halogenated anilines, particularly bromoanilines, undergo homolytic C-Br bond cleavage when exposed to UV or ambient laboratory light, leading to des-bromo impurities and radical propagation[2]. Causality & Solution: Ambient fluorescent or LED laboratory lighting emits sufficient energy to overcome the C-Br bond dissociation energy over time. Always store and handle this compound in amber borosilicate glass vials, which block UV wavelengths.

Q3: Does solvent choice matter when preparing stock solutions for storage? Root Cause: Yes. Storing thioethers in protic solvents or un-degassed DMSO drastically accelerates oxidation. Causality & Solution: Oxidation rates of sulfur-containing compounds vary significantly by solvent polarity and dissolved oxygen content; for instance, thiols and thioethers oxidize much more rapidly in ethereal or protic solvents compared to non-polar, degassed alkanes[3]. If a stock solution is required, use anhydrous, degassed acetonitrile or DMF, and store at -80°C.

Quantitative Stability Data

To illustrate the impact of storage conditions, the following table summarizes the degradation profile of N-(4-bromo-3-fluorophenyl)thiolan-3-amine over a 6-month accelerated and real-time stability study.

Storage Condition	Atmosphere	Container	1 Month Purity	3 Month Purity	6 Month Purity	Primary Degradant
25°C (Benchtop)	Ambient Air	Clear Glass	88.2%	71.5%	45.1%	Sulfoxide (+16 Da), Des-bromo
4°C (Fridge)	Ambient Air	Amber Glass	96.5%	91.2%	84.0%	Sulfoxide (+16 Da)
-20°C (Freezer)	Nitrogen	Amber Glass	99.1%	98.0%	96.5%	Sulfoxide (+16 Da)
-20°C (Freezer)	Argon	Amber Glass	>99.5%	>99.5%	99.2%	None detected

Standard Operating Procedures (Protocols)

Protocol 1: Self-Validating Inert Aliquoting Workflow

Trustworthiness Principle: A protocol is only as good as its validation. This workflow incorporates a Day 0 baseline check to ensure your inerting technique is actually working and creating a self-validating system.

• Preparation: Bake amber borosilicate vials at 120°C for 2 hours to remove surface moisture. Allow them to cool in a vacuum desiccator.

• Aliquoting: Transfer the desired mass of N-(4-bromo-3-fluorophenyl)thiolan-3-amine into the vials. Perform this rapidly under low-light conditions to minimize ambient light exposure.

• Argon Purging: Using a positive-pressure Argon manifold, insert the needle into the vial (without touching the solid). Purge the headspace with a gentle stream of Argon for 30 seconds. Causality: Argon's high density will physically displace the lighter oxygen out of the vial neck.

• Capping: Rapidly cap the vial with a PTFE-lined septum cap while slowly withdrawing the Argon needle to maintain positive pressure inside the vial.

• Validation (The Closed-Loop Check): Immediately take one representative vial, dissolve the contents in degassed solvent, and run a Day 0 LC-MS. Pass criteria: The +16 Da (sulfoxide) peak must be <0.5% relative area. If it is >0.5%, your Argon manifold has an oxygen leak or your purging time is insufficient. Recalibrate your manifold and repeat.

Protocol 2: Stability-Indicating LC-MS Assay

To accurately track degradation, the analytical method must resolve the polar sulfoxide from the parent compound.

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of anhydrous, degassed Acetonitrile. Caution: Do not use Methanol, as protic solvents can participate in secondary reactions with oxidized intermediates.

• Chromatography: Use a C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient of 5% to 95% Acetonitrile in Water (both containing 0.1% Formic Acid) over 5 minutes. Causality: The sulfoxide is significantly more polar than the parent compound and will elute 1-2 minutes earlier. A steep gradient ensures sharp peak shapes for both the polar degradant and the lipophilic parent.

• Detection: Use Electrospray Ionization in positive mode (ESI+). Monitor the parent mass ( [M+H]+ ) and extract ion chromatograms (EIC) for +16 Da, +32 Da, and −79 Da to quantify specific degradation pathways.

References

• Title: Photodegradation of Aromatic Amines by Ag-TiO2 Photocatalyst Source: researchgate.net URL: [Link]

• Title: Model Studies on the Oxidative Stability of Odor-Active Thiols Occurring in Food Flavors Source: uoregon.edu URL: [Link]

• Title: Thiophene–Sulfone-Based D-A Conjugated Porous Polymers: Acceptor Regulation for Efficient Blue Light-Driven Selective Aerobic Oxidation of Sulfides and Amines Source: mdpi.com URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pages.uoregon.edu [pages.uoregon.edu]

Reference Data & Comparative Studies

HPLC Method Validation for N-(4-bromo-3-fluorophenyl)thiolan-3-amine Purity: A Comparative Guide of Core-Shell vs. Fully Porous Particle Technologies

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Objective: To objectively compare the performance of Superficially Porous Particle (SPP) columns against traditional Fully Porous Particle (FPP) columns for the purity analysis of a complex pharmaceutical intermediate, grounded in ICH Q2(R2) validation standards.

Chromatographic Causality: The Core-Shell Advantage

N-(4-bromo-3-fluorophenyl)thiolan-3-amine is a critical synthetic intermediate characterized by a highly hydrophobic halogenated aromatic ring and a basic secondary amine embedded within a thiolane structure.

When analyzing basic amines, traditional Fully Porous Particles (FPP) often suffer from secondary electrostatic interactions with residual surface silanols on the silica stationary phase. This leads to severe peak tailing. Furthermore, the deep pore structure of standard 5 µm FPPs increases the path length for intra-particle diffusion. According to the van Deemter equation, this exacerbates the C-term (resistance to mass transfer), resulting in broader peaks and reduced resolution—especially at higher flow rates .

Conversely, Superficially Porous Particles (SPP) , commonly known as core-shell columns, feature a solid, impermeable silica core surrounded by a thin porous shell. This morphology restricts the diffusion depth of the analyte, dramatically lowering mass transfer resistance. Additionally, the highly uniform particle size distribution minimizes the A-term (eddy diffusion) . The result is UHPLC-level efficiency (high theoretical plates) on standard HPLC systems, without the prohibitive backpressure associated with sub-2 µm fully porous columns .

Fig 1: Mass transfer dynamics of N-(4-bromo-3-fluorophenyl)thiolan-3-amine in FPP vs. SPP columns.

Experimental Protocols: A Self-Validating System

To ensure scientific trustworthiness, an analytical method must operate as a self-validating system. This requires the integration of strict System Suitability Testing (SST) prior to any validation sequence to confirm that the instrument and column kinetics are performing within acceptable baseline limits.

Optimized Method Parameters

• Optimized Column (SPP): Core-Shell C18, 100 x 4.6 mm, 2.6 µm.

• Alternative Column (FPP): Fully Porous C18, 150 x 4.6 mm, 5 µm.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Milli-Q Water.

  • Causality: The secondary amine has a pKa of ~8.5. Lowering the mobile phase pH to ~2.0 with TFA fully protonates the amine and suppresses silanol ionization. TFA also acts as an ion-pairing agent, dramatically improving peak shape and retention.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient Program: 5% B to 95% B over 10 minutes (SPP) or 20 minutes (FPP).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm.

• Injection Volume: 5 µL.

Step-by-Step Validation Execution

• System Suitability Testing (SST): Inject the standard solution (100 µg/mL) six consecutive times.

  • Self-Validating Criteria: The system is only approved for use if the %RSD of the peak area is ≤ 2.0%, Tailing Factor (Tf) is ≤ 1.5, and Theoretical Plates (N) are ≥ 10,000.

• Specificity: Inject a blank (diluent), the standard, and a sample spiked with known synthetic impurities. Verify that the N-(4-bromo-3-fluorophenyl)thiolan-3-amine peak is baseline resolved from all interferences.

• Linearity & Range: Prepare calibration standards at 25%, 50%, 75%, 100%, 125%, and 150% of the target concentration. Plot peak area against concentration to determine the correlation coefficient.

• Accuracy (Recovery): Spike API samples with known concentrations of the analyte at the 50%, 100%, and 150% levels. Calculate the percentage recovery against the theoretical spiked amount.

• Precision: Perform 6 replicate injections of the 100% test preparation. Assess intra-day (repeatability) and inter-day (intermediate precision) variance.

ICH Q2(R2) Validation Workflow

All experimental designs must comply with the latest regulatory frameworks. The workflow below maps the mandatory validation parameters as defined by the ICH Q2(R2) Guidelines .

Fig 2: ICH Q2(R2) analytical method validation workflow for chromatographic purity assessment.

Comparative Performance Data: SPP vs. FPP

The table below summarizes the quantitative validation data, directly comparing the performance of the traditional 5 µm FPP column against the optimized 2.6 µm SPP column.

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Traditional FPP (5 µm C18)	Optimized SPP (2.6 µm Core-Shell)
System Suitability (Plates, N)	> 10,000	12,450	28,900
Tailing Factor (Tf)	≤ 1.5	1.42 (Moderate Tailing)	1.08 (Highly Symmetrical)
Specificity (Resolution, Rs)	> 2.0 from closest impurity	1.8 (Fails Criteria)	3.6 (Passes Criteria)
Linearity (R²)	≥ 0.999	0.9991	0.9998
Accuracy (% Recovery)	98.0% – 102.0%	97.5% – 101.2%	99.1% – 100.5%
Precision (% RSD)	≤ 2.0%	1.85%	0.42%
LOD / LOQ (µg/mL)	S/N > 3 (LOD), > 10 (LOQ)	0.5 / 1.5	0.1 / 0.3
Total Run Time	N/A (Efficiency Metric)	25.0 minutes	10.0 minutes
System Backpressure	< 400 bar (Standard HPLC)	110 bar	235 bar

Data Synthesis & Conclusion

The experimental data conclusively demonstrates that the Superficially Porous Particle (SPP) column outperforms the traditional FPP column across all critical ICH Q2(R2) parameters. The solid core architecture drastically reduces the diffusion path of N-(4-bromo-3-fluorophenyl)thiolan-3-amine, resulting in a 132% increase in theoretical plates and resolving the peak tailing issues inherent to basic amines.

Crucially, the SPP method achieves baseline resolution (Rs = 3.6) from closely eluting synthetic impurities while reducing the total run time by 60%, all while maintaining backpressures well within the limits of standard HPLC instrumentation. For drug development professionals validating purity methods for halogenated amine intermediates, transitioning to core-shell technology is highly recommended.

References

• International Council for Harmonisation (ICH) . "ICH Q2(R2) Validation of Analytical Procedures." ICH Quality Guidelines. URL:[Link]

• Shimadzu Corporation . "Core-Shell Columns: Principles and Chromatographic Advantages." Shimadzu Technical Support. URL:[Link]

• Phenomenex . "Core-Shell vs Fully Porous Particles." Phenomenex Particle Technology. URL: [Link]

• Chrom Tech, Inc. "The Difference Between Superficially Porous and Fully Porous Particles." Chrom Tech Resources. URL:[Link]

X-ray crystallography structural validation of N-(4-bromo-3-fluorophenyl)thiolan-3-amine

An In-Depth Technical Guide to the Structural Validation of N-(4-bromo-3-fluorophenyl)thiolan-3-amine: A Comparative Analysis

In the landscape of drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. For novel chemical entities such as N-(4-bromo-3-fluorophenyl)thiolan-3-amine, a precise understanding of its atomic arrangement is paramount for elucidating its structure-activity relationship (SAR), optimizing its pharmacological profile, and ensuring intellectual property protection. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive comparison of X-ray crystallography with other key analytical techniques for the structural validation of this compound.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the definitive method for determining the absolute structure of a small molecule. By analyzing the diffraction pattern of X-rays passing through a single, high-quality crystal, we can map electron density and, consequently, the precise spatial coordinates of each atom.

Causality in Experimental Design

The journey from a synthesized compound to a refined crystal structure is one of meticulous control. The initial and most critical step is the growth of a suitable single crystal. The choice of solvent and crystallization conditions (e.g., slow evaporation, vapor diffusion, cooling) is dictated by the solubility and stability of N-(4-bromo-3-fluorophenyl)thiolan-3-amine. The presence of heavy atoms like bromine in the structure is advantageous, as they scatter X-rays more strongly, simplifying the process of solving the phase problem—a central challenge in crystallography.[1]

Experimental Protocol: A Self-Validating System

The following protocol outlines a typical workflow for the X-ray crystallographic analysis of N-(4-bromo-3-fluorophenyl)thiolan-3-amine. Each step incorporates checks and balances to ensure the integrity of the final structure.

Step 1: Crystallization

• Objective: To obtain a single, well-ordered crystal suitable for X-ray diffraction.

• Procedure:

  • Dissolve a high-purity sample of N-(4-bromo-3-fluorophenyl)thiolan-3-amine in a minimal amount of a suitable solvent (e.g., ethanol, acetonitrile, or a solvent mixture).

  • Employ a slow crystallization technique, such as slow evaporation of the solvent in a loosely capped vial or vapor diffusion of a non-solvent into the solution.

  • Monitor for crystal growth over several days to weeks. A suitable crystal will be clear, have well-defined faces, and be approximately 0.1-0.3 mm in each dimension.

Step 2: Data Collection

• Objective: To collect a complete set of diffraction data.

• Procedure:

  • Mount a selected crystal on a goniometer head.

  • Place the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.

  • Position the crystal in an X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.

  • Collect a series of diffraction images by rotating the crystal through a range of angles.

Step 3: Structure Solution and Refinement

• Objective: To determine the atomic positions and refine the structural model.

• Procedure:

  • Integrate the diffraction spots to obtain their intensities and positions.

  • Solve the phase problem using direct methods or Patterson methods, facilitated by the presence of the bromine atom.

  • Build an initial molecular model based on the resulting electron density map.

  • Refine the model against the experimental data using least-squares methods. This iterative process adjusts atomic coordinates, and thermal parameters to minimize the difference between observed and calculated structure factors. The refinement is considered complete when the R-factor, a measure of the agreement between the experimental data and the model, converges to a low value (typically < 5%).

Data Presentation: Hypothetical Crystallographic Data

As the specific crystal structure for N-(4-bromo-3-fluorophenyl)thiolan-3-amine is not publicly available, the following table presents a representative set of crystallographic data that would be expected for a small organic molecule of this nature.

Parameter	Hypothetical Value
Chemical Formula	C₁₀H₁₁BrFN S
Formula Weight	276.17 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a, b, c (Å)	10.123(4), 8.456(2), 13.789(5)
α, β, γ (°)	90, 109.45(2), 90
Volume (ų)	1112.3(7)
Z (molecules/unit cell)	4
Calculated Density (g/cm³)	1.648
Absorption Coefficient (mm⁻¹)	3.875
F(000)	552
Crystal Size (mm³)	0.25 x 0.20 x 0.15
Theta range for data collection	2.50 to 28.00°
Reflections collected	8976
Independent reflections	2543 [R(int) = 0.045]
Final R indices [I>2sigma(I)]	R1 = 0.038, wR2 = 0.095
Goodness-of-fit on F²	1.05

Visualizing the Workflow

Caption: Experimental workflow for single-crystal X-ray crystallography.

Orthogonal Validation: Spectroscopic and Spectrometric Techniques

While X-ray crystallography provides unparalleled detail, it is not always feasible due to difficulties in obtaining suitable crystals. Therefore, a combination of other analytical techniques is crucial for comprehensive structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[2] It provides detailed information about the chemical environment of magnetically active nuclei, such as ¹H, ¹³C, and ¹⁹F.

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. For N-(4-bromo-3-fluorophenyl)thiolan-3-amine, one would expect to see distinct signals for the aromatic protons, the protons on the thiolan ring, and the amine proton. The coupling patterns of the aromatic protons would be particularly informative for confirming the substitution pattern on the phenyl ring.[3]

• ¹³C NMR: Reveals the number of different types of carbon atoms and their chemical environments.

• ¹⁹F NMR: The presence of a fluorine atom provides a unique spectroscopic handle. ¹⁹F NMR is highly sensitive and can confirm the presence and chemical environment of the fluorine atom on the aromatic ring.[4]

• 2D NMR (COSY, HSQC, HMBC): These experiments establish correlations between different nuclei, allowing for the unambiguous assignment of all proton and carbon signals and the confirmation of the overall molecular connectivity.

Experimental Protocol: ¹H NMR

• Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Add a small amount of an internal standard, such as tetramethylsilane (TMS).

• Transfer the solution to an NMR tube.

• Acquire the spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Process the data (Fourier transform, phase correction, baseline correction) and integrate the signals.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule.[5] High-resolution mass spectrometry (HRMS) can determine the molecular formula with high accuracy.[6]

• Molecular Ion Peak: The mass-to-charge ratio (m/z) of the molecular ion provides the molecular weight of the compound. For N-(4-bromo-3-fluorophenyl)thiolan-3-amine, the presence of bromine, with its two abundant isotopes (⁷⁹Br and ⁸¹Br), will result in a characteristic isotopic pattern for the molecular ion, with two peaks of nearly equal intensity separated by 2 m/z units.[7][8]

• Fragmentation Pattern: Analysis of the fragmentation pattern in tandem mass spectrometry (MS/MS) can provide structural information by revealing how the molecule breaks apart.[9][10]

Experimental Protocol: Electrospray Ionization (ESI) HRMS

• Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol, acetonitrile).

• Infuse the solution directly into the ESI source of a high-resolution mass spectrometer (e.g., Orbitrap, TOF).

• Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

• Determine the accurate mass and compare it to the theoretical mass of the expected molecular formula.

Comparative Analysis: Choosing the Right Tool

The choice of analytical technique depends on the specific question being asked and the availability of the sample in a suitable form.

Technique	Strengths	Limitations
X-ray Crystallography	- Unambiguous determination of 3D structure and absolute stereochemistry.- Provides precise bond lengths and angles.	- Requires a single, high-quality crystal.- The solid-state structure may differ from the solution conformation.
NMR Spectroscopy	- Provides detailed information about molecular connectivity in solution.- Can be used to study dynamic processes.	- Does not directly provide 3D structure.- Can be difficult to interpret for complex molecules.
Mass Spectrometry	- High sensitivity.- Provides accurate molecular weight and elemental composition.- Can provide structural information through fragmentation.	- Does not provide information about stereochemistry.- Fragmentation can sometimes be difficult to interpret.

A Synergistic Approach

The most robust structural validation comes from the synergistic use of multiple techniques. NMR and MS can confirm the molecular formula and connectivity, while X-ray crystallography provides the definitive 3D structure.

Caption: Comparison of information provided by different validation techniques.

Conclusion

The structural validation of N-(4-bromo-3-fluorophenyl)thiolan-3-amine requires a multi-faceted analytical approach. While single-crystal X-ray crystallography remains the gold standard for unambiguous 3D structure determination, its feasibility is contingent on successful crystallization. NMR spectroscopy and mass spectrometry are indispensable orthogonal techniques that provide crucial information about molecular connectivity, molecular weight, and elemental composition. By integrating the data from these complementary methods, researchers can achieve a high level of confidence in the structural assignment, a critical step in the advancement of any drug development program.

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for N-(4-bromo-3-fluorophenyl)thiolan-3-amine

This guide provides essential safety protocols and operational directives for the handling and disposal of N-(4-bromo-3-fluorophenyl)thiolan-3-amine. As a compound integrating a halogenated aromatic amine with a thiolane ring, it necessitates a cautious and well-informed approach to laboratory use. This document is intended for researchers, scientists, and drug development professionals, offering in-depth, field-proven insights to ensure personal and environmental safety.

Hazard Analysis: A Structural Perspective

• Aromatic Amine Core: Aromatic amines as a class of compounds are known for their potential toxicity.[1][2] Many are readily absorbed through the skin and can pose long-term health risks, including carcinogenicity and mutagenicity.[3][4] Exposure can also impact respiratory and cardiovascular health.[3] Given these risks, dermal contact and inhalation of this compound must be strictly avoided.

• Organohalogen Substituents (Bromine and Fluorine): The presence of bromine and fluorine atoms on the aromatic ring introduces additional potential hazards.

  • Organobromine Compounds: Many organobromine compounds are persistent in the environment and can bioaccumulate.[5][6][7] Some have been identified as toxic.[5]

  • Organofluorine Compounds: The carbon-fluorine bond is exceptionally strong, leading to high persistence in the environment for many organofluorine compounds.[8][9] While some are valued for their stability in pharmaceuticals, their environmental fate is a significant consideration.[8][10] Certain fluorinated compounds can also pose health risks.[8][11]

Given this structural analysis, N-(4-bromo-3-fluorophenyl)thiolan-3-amine should be handled as a potentially hazardous substance with particular attention to preventing skin contact, inhalation, and environmental release.

Personal Protective Equipment (PPE): A Multi-layered Defense

A robust PPE strategy is critical when handling N-(4-bromo-3-fluorophenyl)thiolan-3-amine. The following table outlines the minimum required PPE, with explanations rooted in the compound's potential hazards.

PPE Component	Specifications and Rationale
Hand Protection	Double-gloving with nitrile gloves is recommended. Aromatic amines can be absorbed through the skin, and double-gloving provides an additional barrier against potential exposure.[3] Gloves must be inspected for any signs of degradation or puncture before use.[12][13] Always use proper glove removal technique to avoid contaminating your hands.[12][13]
Eye and Face Protection	Tightly fitting safety goggles are mandatory to protect against splashes.[12][13] When there is a higher risk of splashing, such as during transfers of larger quantities, a face shield (minimum 8-inch) should be worn in addition to goggles.[12][13]
Body Protection	A fully buttoned laboratory coat is the minimum requirement. For procedures with a higher risk of contamination, a chemical-resistant apron or a complete chemical protection suit should be considered.[12][13]
Respiratory Protection	All handling of this compound should be performed within a certified chemical fume hood to minimize inhalation exposure.[14] If a fume hood is not available or if there is a risk of aerosol generation, a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges should be used.[12][13]

Operational Plan: From Receipt to Disposal

A systematic approach to handling N-(4-bromo-3-fluorophenyl)thiolan-3-amine is essential for maintaining a safe laboratory environment.

Receiving and Storage

• Upon receipt, inspect the container for any damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[15]

• Keep the container tightly sealed when not in use.[16][17]

Handling and Experimental Procedures

The following workflow diagram illustrates the key steps for safely handling N-(4-bromo-3-fluorophenyl)thiolan-3-amine during experimental use.

Caption: Workflow for safe handling of N-(4-bromo-3-fluorophenyl)thiolan-3-amine.

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Alert: Evacuate non-essential personnel from the immediate area and inform your supervisor.

• Assess the Spill: Determine the extent and nature of the spill. For large spills, contact your institution's emergency response team.

• Containment (for small spills): If the spill is small and you are trained to handle it, wear appropriate PPE and contain the spill using an inert absorbent material like vermiculite or spill pillows.[18]

• Collection and Disposal: Carefully collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.[12]

• Decontamination: Clean the spill area thoroughly.

Disposal Plan: Cradle-to-Grave Responsibility

Proper disposal of N-(4-bromo-3-fluorophenyl)thiolan-3-amine and any contaminated materials is a critical aspect of laboratory safety and environmental protection.

• Waste Segregation: All waste containing this compound, including excess material, contaminated consumables (e.g., gloves, paper towels), and reaction byproducts, must be collected in a dedicated, clearly labeled hazardous waste container.

• Regulatory Compliance: Disposal must be carried out in strict accordance with local, state, and federal regulations for hazardous chemical waste.[18] Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

• Environmental Considerations: Due to the persistence of organohalogen compounds, it is imperative to prevent any release into the environment.[8][9] Do not dispose of this chemical down the drain.[12]

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately and seek medical attention.

Exposure Route	First-Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration.[16][19]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[13][16]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[13][16]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[16][19]

Always have the Safety Data Sheet (SDS) for a similar compound or this guide readily available for emergency responders.

By adhering to these comprehensive safety and handling protocols, you can mitigate the risks associated with N-(4-bromo-3-fluorophenyl)thiolan-3-amine and ensure a safe and productive research environment.

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